Cas no 2227799-96-2 ((3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid)

• Product Name: (3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid
• CAS No: 2227799-96-2
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5946928
• PubChem ID: 165705082
• Update Time: 2025-06-08

(3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid
• (3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
• EN300-1751287
• 2227799-96-2

• Inchi： 1S/C10H11NO5/c1-16-10(15)6-2-3-7(11-5-6)8(12)4-9(13)14/h2-3,5,8,12H,4H2,1H3,(H,13,14)/t8-/m1/s1
• InChI Key： GGTRURJQVJURLV-MRVPVSSYSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(C(=O)OC)=CN=1

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 96.7Ų

Additional information on (3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid

(3R)-3-Hydroxy-3-(5-(Methoxycarbonyl)Pyridin-2-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2227799-96-2, commonly referred to as (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxypropanoic acid moiety and a pyridine ring substituted with a methoxycarbonyl group. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammation and neurodegenerative diseases. Researchers have demonstrated that (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid exhibits potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a promising lead for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this compound has also shown potential in modulating neuroprotective pathways. Preclinical studies indicate that it may protect against oxidative stress and neuronal damage, making it a candidate for therapies targeting conditions such as Parkinson's disease and Alzheimer's disease. The presence of the methoxycarbonyl group on the pyridine ring is believed to enhance the compound's bioavailability and stability, which are critical factors for its therapeutic potential.

The synthesis of (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid involves a multi-step process that combines principles from stereochemistry and organic synthesis. Key steps include the formation of the pyridine ring, introduction of the methoxycarbonyl substituent, and stereoselective synthesis of the hydroxypropanoic acid moiety. Researchers have optimized these steps to achieve high yields and excellent enantiomeric excess, ensuring the scalability of the synthesis for potential large-scale production.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its molecular structure, conformational flexibility, and intermolecular interactions. For instance, X-ray crystallography has revealed that the compound adopts a specific conformation that facilitates its binding to target proteins, which is essential for its biological activity.

Looking ahead, ongoing research is focused on exploring the therapeutic applications of (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical trials. Additionally, computational modeling studies are being conducted to identify potential drug delivery systems that can enhance its pharmacokinetic profile.

In conclusion, (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With its unique chemical properties and promising biological activity, this compound continues to be a focal point in both academic research and industrial drug development.